Cas no 961-69-3 (N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt)

• Product Name: N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt
• CAS No: 961-69-3
• MF: C₁₄H₁₇KNO₄
• MW: 302.387385129929
• CID: 40420
• Update Time: 2023-11-22

N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt Chemical and Physical Properties

Names and Identifiers

• Potassium (R,E)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-phenylacetate
• (R)-(?-alpha-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid
• potassium (r)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino]phenylacetate
• (r)-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• (R)-(?)-α-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• D-PHENYL GLYCINE DANE SALT (ETHYL POTASSIUM SALT)
• D-phenylglycine Dane Salt
• N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt
• D-Phenylglycine ethyl potassium dane salt
• (R)-(-)-alpha-[(3-Ethoxy-1-methyl-3-oxo-1-propenyl)amino]benzeneacetic acid potassium salt
• (R)-(-)-alpha-((3-ethoxy-1-methyl-3-oxo-1-propeny
• C14H17KNO4
• 2-[N-(D-Phenylglycine)]crotonic Acid Ethyl Ester Potassium Salt
• AK117048
• O209
• AX8023266
• ST51038448
• ST
• Benzeneacetic acid, α-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]-, monopotassium salt, (R)- (ZCI)
• Benzeneacetic acid, α-[(3-ethoxy-1-methyl-3-oxo-1-propenyl)amino]-, monopotassium salt, (αR)- (9CI)
• Crotonic acid, 3-[(α-carboxybenzyl)amino]-, 1-ethyl ester, monopotassium salt, D-(-)- (8CI)
• D
• Potassium D-(1-ethoxycarbonylpropen-2-yl)-α-aminophenylacetate

• Inchi： 1S/C14H17NO4.K/c1-3-19-12(16)9-10(2)15-13(14(17)18)11-7-5-4-6-8-11;/h4-9,13,15H,3H2,1-2H3,(H,17,18);/t13-;/m1./s1
• InChI Key： HWZMIXRSXILFMS-BTQNPOSSSA-N
• SMILES： [C@@H](C1C=CC=CC=1)(C(=O)O)NC(C)=CC(=O)OCC.[K]

Computed Properties

• Exact Mass: 301.07200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 351
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.5
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: Not determined

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 230-234 ºC
• PSA: 78.46000
• LogP: 0.92500
• Specific Rotation: -78 º (c=1,1N HCl)
• Solubility: Not determined

N-Methylbut-2-enoate Ethyl Ester D-(-)Phenylglycine Potassium Salt Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives